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Compound of Interest

Compound Name: (Sarl,lle4,8)-Angiotensin Il

Cat. No.: B574859

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Sarl,lle4,8)-Angiotensin Il is a synthetic analog of Angiotensin Il and a functionally selective
agonist of the Angiotensin Il Type 1A (AT1A) receptor. This peptide is a valuable tool in
cardiovascular research and drug development due to its biased agonism. Unlike the
endogenous ligand Angiotensin I, which activates both G-protein-dependent and (3-arrestin-
dependent signaling pathways, (Sarl,lle4,8)-Angiotensin Il preferentially activates the (3-
arrestin pathway. This unique property allows for the specific investigation of 3-arrestin-
mediated signaling cascades and their physiological and pathophysiological roles. These
application notes provide detailed information on the solubility, preparation, and experimental
use of (Sarl,lle4,8)-Angiotensin Il.

Solubility and Preparation

Proper dissolution and storage of (Sarl,lle4,8)-Angiotensin Il are critical for maintaining its
biological activity and ensuring experimental reproducibility. The following tables provide
solubility data and a detailed protocol for the preparation of stock solutions.

Table 1: Solubility of (Sarl,lle4,8)-Angiotensin Il and Related Analogs
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Compound Solvent Solubility Notes

Requires sonication
Water 50 mg/mL (46.20 mM)  for complete

dissolution.[1]

[Sarl, lle8]-
Angiotensin Il TFA

[Sarl, lle8]- Sonication is
_ _ DMSO 10 mM
Angiotensin Il recommended.[2]

] ] Yields a clear,
Angiotensin Il Water 25 mg/mL ]
colorless solution.

Angiotensin Il Ethanol Soluble

_ _ Agqueous Solutions
Angiotensin Il Soluble
(pH 5-8)

Protocol 1: Preparation of (Sarl,lle4,8)-Angiotensin Il Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

(Sarl,lle4,8)-Angiotensin Il peptide (lyophilized powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, low-bind microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

o Equilibrate: Allow the vial of lyophilized (Sar1,lle4,8)-Angiotensin Il to reach room
temperature before opening to prevent condensation of moisture.

» Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. Add the
appropriate volume of DMSO to the vial to achieve a 10 mM concentration. For example, for
1 mg of peptide (MW ~1082.18 g/mol for the TFA salt), add 92.4 uL of DMSO.
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o Dissolution: Gently vortex or sonicate the solution until the peptide is completely dissolved.
Visually inspect the solution to ensure there are no particulates.

 Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, low-bind
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). When
stored at -80°C, please use it within 6 months. When stored at -20°C, please use it within 1
month.[3]

Note on Stability: Peptides in solution are susceptible to degradation. Avoid repeated freeze-
thaw cycles. For aqueous solutions, sterile filtration through a 0.2 pm filter is recommended;
however, some loss of peptide may occur at low concentrations due to absorption to the filter
and container walls.

Signaling Pathway

(Sarl,lle4,8)-Angiotensin Il acts as a biased agonist at the AT1A receptor, selectively
activating the B-arrestin signaling pathway without significantly engaging G-protein-dependent
pathways.[4][5] This leads to the activation of downstream kinases such as ERK1/2.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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